7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine

• IUPAC Name: 7-iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine
• InChI: InChI=1S/C6H5IN4/c7-3-1-9-4-2-10-6(8)11-5(3)4/h1-2,9H,(H2,8,10,11)
• InChI Key: GNKIPKWXOSPPGD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NC(=NC=C2N1)N)I
• Molecular Formula: C6H5IN4
• Molecular Weight: 260.04 g/mol

Description

7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine is a heterocyclic compound that contains both pyrrole and pyrimidine rings. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine typically involves the iodination of a pyrrolo[3,2-d]pyrimidine precursor. One common method includes the reaction of 5H-pyrrolo[3,2-d]pyrimidin-2-amine with iodine in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite . The reaction is usually carried out in an organic solvent like acetonitrile or dichloromethane at room temperature.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis equipment to improve efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Sonogashira coupling to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and amines. These reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used for oxidation reactions.

Coupling Reactions: Palladium catalysts are commonly used in coupling reactions, with solvents like tetrahydrofuran (THF) or toluene.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine would yield an amino derivative, while coupling reactions could produce biaryl or alkyne-linked products .

Scientific Research Applications

7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of kinase inhibitors and other bioactive molecules.

Biological Studies: The compound is studied for its potential to inhibit specific enzymes and pathways involved in diseases such as cancer and inflammation.

Chemical Biology: It serves as a probe in chemical biology to study protein-ligand interactions and cellular pathways.

Material Science: The compound can be used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine involves its interaction with specific molecular targets, such as kinases. It binds to the active site of the enzyme, inhibiting its activity and thereby modulating the downstream signaling pathways . This inhibition can lead to the suppression of cell proliferation and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

5-Iodo-7H-pyrrolo[2,3-d]pyrimidin-2-amine: Similar in structure but with different substitution patterns.

4-Aminopyrrolo[2,3-d]pyrimidine: Another related compound with potential antitubercular activity.

N-Phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine: Known for its anti-inflammatory properties.

Uniqueness

7-Iodo-5H-pyrrolo[3,2-d]pyrimidin-2-amine is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity. Its iodine atom allows for further functionalization through various substitution and coupling reactions, making it a versatile building block in synthetic chemistry .